Cas no 39137-27-4 (2,4-Thiazolidinedione,3-(2-propen-1-yl)-)
39137-27-4 structure
Product Name:2,4-Thiazolidinedione,3-(2-propen-1-yl)-
CAS No:39137-27-4
MF:C6H7NO2S
MW:157.190280199051
CID:307579
PubChem ID:217658
Update Time:2025-04-19
2,4-Thiazolidinedione,3-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Thiazolidinedione,3-(2-propen-1-yl)-
- 3-ALLYL-THIAZOLIDINE-2,4-DIONE
- 3-prop-2-enyl-1,3-thiazolidine-2,4-dione
- 3-Allyl-1,3-thiazolidine-2,4-dione
- 0-27-00-00235 (Beilstein Handbook Reference)
- SCHEMBL1692864
- 3-prop-2-enylthiazolidine-2,4-dione
- 2,4-Thiazolidinedione, 3-allyl-
- BRN 0120963
- 3-(PROP-2-EN-1-YL)-1,3-THIAZOLIDINE-2,4-DIONE
- AKOS000313229
- 3-allyl-thiazolidin-2,4-dione
- DTXSID10192384
- CS-0116984
- 2,4-Thiazolidinedione, 3-(2-propenyl)-
- 3-Allylthiazolidine-2,4-dione
- 39137-27-4
- 3-Allyl-2,4-thiazolidinedione
-
- MDL: MFCD01327214
- Inchi: 1S/C6H7NO2S/c1-2-3-7-5(8)4-10-6(7)9/h2H,1,3-4H2
- InChI Key: LCUIYFVDGMBHBA-UHFFFAOYSA-N
- SMILES: S1C(N(C(C1)=O)CC=C)=O
Computed Properties
- Exact Mass: 157.01981
- Monoisotopic Mass: 157.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 62.7Ų
Experimental Properties
- Density: 1.294
- Boiling Point: 239.2°Cat760mmHg
- Flash Point: 98.5°C
- Refractive Index: 1.564
- PSA: 37.38
2,4-Thiazolidinedione,3-(2-propen-1-yl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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